Cas no 1632285-87-0 ((2-Methoxypyrimidin-4-yl)methanamine hydrochloride)

• Product Name: (2-Methoxypyrimidin-4-yl)methanamine hydrochloride
• CAS No: 1632285-87-0
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• MDL: MFCD28134473
• CID: 3164293
• PubChem ID: 86280421
• Update Time: 2025-06-09

(2-Methoxypyrimidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxypyrimidin-4-yl)methanamine hydrochloride

• MDL： MFCD28134473
• Inchi： 1S/C6H9N3O.ClH/c1-10-6-8-3-2-5(4-7)9-6;/h2-3H,4,7H2,1H3;1H
• InChI Key： QKPLOMGCKVPYNZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=NC=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

(2-Methoxypyrimidin-4-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-Methoxypyrimidin-4-yl)methanamine hydrochloride

(2-Methoxypyrimidin-4-yl)methanamine hydrochloride (CAS No. 1632285-87-0): A Comprehensive Overview

(2-Methoxypyrimidin-4-yl)methanamine hydrochloride (CAS No. 1632285-87-0) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 4-(aminomethyl)-2-methoxypyrimidine hydrochloride, is a derivative of pyrimidine, a key heterocyclic structure found in many biologically active molecules. The presence of the methoxy and amino groups, along with the pyrimidine ring, confers unique chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of (2-Methoxypyrimidin-4-yl)methanamine hydrochloride consists of a pyrimidine ring with a methoxy substituent at the 2-position and an amino group attached to the 4-position via a methylene bridge. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. The compound's molecular formula is C₇H₁₁N₃O·HCl, with a molecular weight of approximately 189.64 g/mol.

In recent years, (2-Methoxypyrimidin-4-yl)methanamine hydrochloride has gained attention due to its potential therapeutic applications. Research studies have explored its role in various biological processes, including enzyme inhibition, receptor modulation, and anti-inflammatory activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of (2-Methoxypyrimidin-4-yl)methanamine hydrochloride can be achieved through several methods. One common approach involves the reaction of 2-methoxypyrimidine with formaldehyde and ammonia, followed by acidification to form the hydrochloride salt. This synthetic route is well-documented in the literature and has been optimized for high yield and purity. The compound's synthetic accessibility makes it an attractive starting material for further derivatization and functionalization, enabling researchers to explore a wide range of structural modifications.

In addition to its potential therapeutic applications, (2-Methoxypyrimidin-4-yl)methanamine hydrochloride has been studied for its use in chemical biology research. Its ability to interact with specific protein targets makes it a valuable tool for probing cellular pathways and understanding disease mechanisms. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound can selectively bind to a particular protein involved in cancer cell proliferation, providing insights into potential drug targets for cancer therapy.

The safety profile of (2-Methoxypyrimidin-4-yl)methanamine hydrochloride is an important consideration for its use in pharmaceutical development. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

The market demand for (2-Methoxypyrimidin-4-yl)methanamine hydrochloride is driven by its diverse applications in drug discovery and development. Pharmaceutical companies and research institutions are increasingly interested in compounds with novel mechanisms of action and potential therapeutic benefits. The growing focus on personalized medicine and targeted therapies further highlights the importance of compounds like (2-Methoxypyrimidin-4-yl)methanamine hydrochloride in advancing medical treatments.

In conclusion, (2-Methoxypyrimidin-4-yl)methanamine hydrochloride (CAS No. 1632285-87-0) is a promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the pharmaceutical and chemical industries.